6-bromoimidazo[1,2-a]pyrimidin-5(1H)-one

• IUPAC Name: 6-bromo-1H-imidazo[1,2-a]pyrimidin-5-one
• InChI: InChI=1S/C6H4BrN3O/c7-4-3-9-6-8-1-2-10(6)5(4)11/h1-3H,(H,8,9)
• InChI Key: URUOAWXLSHOGHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=O)C(=CN=C2N1)Br
• Molecular Formula: C6H4BrN3O
• Molecular Weight: 214.02 g/mol

Description

6-Bromoimidazo[1,2-a]pyridine is a fused bicyclic heterocycle that has been recognized for its wide range of applications in medicinal chemistry. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of 6-bromoimidazo[1,2-a]pyridine derivatives involves integrating the pyrimidine ring or N-acylhydrazone (NAH) to the carbon atom at the 3 position of the imidazo[1,2-a]pyridine scaffold. Pyrimidine-containing compounds were obtained by palladium-catalyzed coupling reaction (Suzuki reaction), and NAH compounds were obtained from the aldehyde intermediate synthesized as a result of the Vilsmeier-Haack reaction.

Molecular Structure Analysis

The molecular formula of 6-bromoimidazo[1,2-a]pyridine is C7H5BrN2. The structure of imidazopyridine is divided into four groups depending on the position of nitrogen atoms. These structures of imidazopyridine are imidazo[4,5-b]pyridine, imidazo[4,5-c]pyridine, imidazo[1,5-a]pyridine and imidazo[1,2-a]pyridine.

Chemical Reactions Analysis

The best results were obtained with lactams that could be introduced on the 6-bromoimidazo[1,2-a]pyridine. 1,2-dihydro-5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3-pyridinecarbonitrile hydrochloride monohydrate 6 was synthesized in 5 steps from 6-bromoimidazo[1,2-a]pyridine using [2-14C]cyanoacetamide as the source of the radiolabel.

Physical And Chemical Properties Analysis

6-Bromoimidazo[1,2-a]pyridine is a pale yellow solid. It has a melting point between 76.0-82.0°C. It is slightly soluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Materials Science and Optoelectronics

• Optical Behaviors : Imidazo[1,2-a]pyrimidin-5(1H)-one derivatives exhibit interesting optical properties due to their aromatic heterocyclic structure. .

Synthetic Chemistry and Methodologies

• Chemosynthetic Methods : Imidazo[1,2-a]pyrimidin-5(1H)-one has been a focal point in synthetic chemistry. .

Safety And Hazards

6-Bromoimidazo[1,2-a]pyridine is considered hazardous. It is incompatible with strong oxidizing agents. Safety measures include avoiding breathing dust and contact with skin and eyes, wearing protective clothing, gloves, safety glasses, and a dust respirator.